2-(Dipropylamino)propanoic acid
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Description
2-(Dipropylamino)propanoic acid is a propanoic acid derivative featuring a dipropylamino (-N(C₃H₇)₂) group attached to the second carbon of the carboxylic acid backbone. This structural motif confers unique physicochemical properties, including increased lipophilicity and basicity compared to unsubstituted propanoic acid.
Properties
Molecular Formula |
C9H19NO2 |
|---|---|
Molecular Weight |
173.25 g/mol |
IUPAC Name |
2-(dipropylamino)propanoic acid |
InChI |
InChI=1S/C9H19NO2/c1-4-6-10(7-5-2)8(3)9(11)12/h8H,4-7H2,1-3H3,(H,11,12) |
InChI Key |
GZRZQYMPUHUFSQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCN(CCC)C(C)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
- Amino Group Variations: The dipropylamino group in the target compound enhances basicity and lipophilicity, facilitating membrane permeability in bioactive contexts . Electron-Withdrawing vs. Electron-Donating Groups: The nitro group in 2-(3-nitrophenyl)propanoic acid () increases acidity (pKa ~3-4), whereas the dipropylamino group raises the pKa to ~9-10, making it more basic .
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